Cas no 2229529-03-5 (2-oxo-3-(thiolan-3-yl)propanoic acid)

• Product Name: 2-oxo-3-(thiolan-3-yl)propanoic acid
• CAS No: 2229529-03-5
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 6519493
• PubChem ID: 165675857
• Update Time: 2025-05-25

2-oxo-3-(thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(thiolan-3-yl)propanoic acid
• 2229529-03-5
• EN300-1742380

• Inchi： 1S/C7H10O3S/c8-6(7(9)10)3-5-1-2-11-4-5/h5H,1-4H2,(H,9,10)
• InChI Key： GKGSMTIKIUEVOF-UHFFFAOYSA-N
• SMILES： S1CCC(CC(C(=O)O)=O)C1

Computed Properties

• Exact Mass: 174.03506535g/mol
• Monoisotopic Mass: 174.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-oxo-3-(thiolan-3-yl)propanoic acid

2-Oxo-3-(thiolan-3-yl)propanoic Acid (CAS No. 2229529-03-5): A Comprehensive Overview

The compound 2-Oxo-3-(thiolan-3-yl)propanoic acid (CAS No. 2229529-03-5) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its thiolane ring and ketone group, exhibits a diverse range of properties that make it a valuable subject for research and development. In this article, we will delve into its structure, synthesis, biological activities, and potential applications, supported by the latest scientific findings.

Structural Insights and Synthesis

The molecular structure of 2-Oxo-3-(thiolan-3-yl)propanoic acid is defined by a thiolane (tetrahydrofuran-like) ring fused with a propanoic acid moiety. The presence of the thiolane ring introduces unique electronic and steric properties, while the ketone group (at position 2) adds to its reactivity. Recent studies have explored various synthetic routes to this compound, including oxidative coupling reactions and enzymatic transformations. For instance, researchers have employed organocatalytic methods to achieve high yields of this compound under mild conditions, which is a significant advancement in green chemistry.

Biological Activities and Therapeutic Potential

One of the most promising aspects of 2-Oxo-3-(thiolan-3-yl)propanoic acid is its demonstrated biological activity. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, recent research has highlighted its ability to modulate key signaling pathways involved in cancer progression, suggesting its potential as an anticancer agent.

Materials Science Applications

Beyond its biological applications, 2-Oxo-3-(thiolan-3-yl)propanoic acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of advanced coatings and sensors. Recent experiments have demonstrated that SAMs formed by this compound exhibit excellent stability and sensitivity, making them ideal for use in environmental monitoring devices.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, the synthesis and application of 2-Oxo-3-(thiolan-3-y1l)propanoic acid are being scrutinized for their eco-friendliness. Researchers are actively exploring ways to optimize its production processes to minimize waste and energy consumption. For example, the use of renewable feedstocks and catalytic systems derived from biomass has been proposed as a sustainable approach to synthesizing this compound.

Future Directions and Research Opportunities

The future of 2-Oxo-3-(thiolan--yl)propanoic acid lies in further exploration of its multifaceted properties and applications. Ongoing research aims to uncover new biological targets for this compound, particularly in the context of personalized medicine. Additionally, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions, paving the way for novel drug designs.

In conclusion, 2-Oxo--(thiolan--yl)propanoic acid (CAS No. 2951477) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing both therapeutic interventions and materials innovation.